2-(4-Fluoropiperidin-1-yl)ethanaminehydrochloride

• Molecular Formula: C7H16ClFN2
• Molecular Weight: 182.67 g/mol
• IUPAC Name: 2-(4-fluoropiperidin-1-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C7H15FN2.ClH/c8-7-1-4-10(5-2-7)6-3-9;/h7H,1-6,9H2;1H
• InChI Key: WGIIABUGIJUJEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1F)CCN.Cl

Description

2-(4-Fluoropiperidin-1-yl)ethanaminehydrochloride is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms. Compounds containing the piperidine moiety are significant in the pharmaceutical industry due to their presence in various drugs and their biological activity .

Preparation Methods

The synthesis of 2-(4-Fluoropiperidin-1-yl)ethanaminehydrochloride typically involves the reaction of 4-fluoropiperidine with ethyleneamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve the use of continuous flow reactors to ensure consistent quality and yield .

Chemical Reactions Analysis

2-(4-Fluoropiperidin-1-yl)ethanaminehydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atom can be replaced by other nucleophiles.

Hydrolysis: The compound can undergo hydrolysis in the presence of acids or bases to form the corresponding amine and hydrochloric acid.

Scientific Research Applications

2-(4-Fluoropiperidin-1-yl)ethanaminehydrochloride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activity and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-(4-Fluoropiperidin-1-yl)ethanaminehydrochloride involves its interaction with specific molecular targets in the body. The compound may act on neurotransmitter receptors or enzymes, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

2-(4-Fluoropiperidin-1-yl)ethanaminehydrochloride can be compared with other piperidine derivatives such as:

• 2-(3-Phenylpiperidin-1-yl)ethanamine hydrochloride
• 2-(1-Ethylpiperidin-4-yl)ethanamine
• 2-(Piperidin-1-yl)ethanamine dihydrochloride

These compounds share similar structural features but differ in their substituents, leading to variations in their chemical properties and biological activities. The presence of the fluorine atom in this compound makes it unique and may contribute to its specific interactions and effects .